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2-Bromobutanenitrile temperature sensitivity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Bromobutanenitrile

CAS No.: 41929-78-6

Cat. No.: S1921756

Chemical Data Summary

The table below summarizes the key physical properties of 2-Bromeobutanenitrile (CAS 41925-78-6)

relevant for experimental planning [1] [2] [3].

Property Value

CAS Registry Number 41929-78-6

Molecular Formula CsHeBrN

Molecular Weight 148.00 g/mol

Physical Form Liquid [1]

Density 1.458 - 1.4766 g/cm3

Boiling Point 69-73 °C at 10 Torr [2] [3] / 149.2 °C at 760 mmHg [4]
Flash Point 44.0 °C [4]

Refractive Index 1.467 [4]
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GHS Hazard Statements

The compound is classified under the Globally Harmonized System (GHS) with the following hazard

statements [3]:

Hazard Statement Description

H301 Toxic if swallowed

H314 Causes severe skin burns and eye damage
H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Troubleshooting Guide

Here are solutions to common issues you might encounter when working with this compound:

e Problem: Compound Decomposition or Discoloration

o Possible Cause: Exposure to excessive heat or light. The boiling point data suggests it should
be stable at least up to 73°C under reduced pressure (10 Torr), but its stability at higher
temperatures or over long periods is not specified [2] [3].

o Solution: Strictly control the temperature during reactions and purification. Store the compound
in a cool, dark place, such as a refrigerator at 4°C, as recommended by one supplier [1].

e Problem: Low Reaction Yield or Unwanted Side Products

o Possible Cause: Hydrolysis or reaction of the nitrile group. The high reactivity of both the
bromine and nitrile functional groups can lead to competing side reactions.

o Solution: Ensure an anhydrous environment by using dry solvents and an inert atmosphere
(e.g., nitrogen or argon). Carefully control the stoichiometry and addition rate of reagents.

e Problem: Safety Incident (Skin Contact or Inhalation)
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o Possible Cause: Failure of containment due to the compound's high toxicity and corrosivity, as

indicated by its GHS hazard statements [3].
o Solution: Immediately follow the recommended first aid measures: Wash skin with plenty of

water, rinse eyes cautiously, and move to fresh air if inhaled. Always use appropriate personal
protective equipment (PPE) including gloves, safety goggles, and a lab coat, and work within a

fume hood.

Frequently Asked Questions

¢ Q1: What is the recommended storage condition for 2-Bromobutanenitrile?

o Al: Itis recommended to store the chemical at +4°C [1]. Given its reactivity and flammability
(flash point of 44°C), it should be kept in a tightly sealed container in a cool, well-ventilated
area, away from heat and ignition sources [3] [4].

e Q2: Is 2-Bromobutanenitrile flammable?

o A2: Yes, itis flammable. It has a reported flash point of 44.0°C, which classifies it as a
flammable liquid [4]. The GHS pictogram associated with it includes a flame [3].

¢ Q3: What is the purity of commercially available 2-Bromobutanenitrile?

o A3: Suppliers typically offer this compound with a purity of 95% or higher [1] [2]. Always check
the Certificate of Analysis (COA) from your supplier for the specific batch purity and impurity

profile.

Experimental Handling Workflow

The following diagram outlines the critical steps for the safe handling of 2-Bromobutanenitrile in the

laboratory, based on its known hazards.
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Don Appropriate PPE:
- Gloves
- Safety Goggles
- Lab Coat

Confirm Fume Hood
& Inert Atmosphere
(N2/Ar) if needed

Retrieve Vessel from
+4°C Storage

Allow to Equilibrate
to Room Temp
if required

Perform Experiment
Monitor Temperature

Reseal and Return
to +4°C Storage

Dispose of Waste
According to Regulations
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Key Experimental Considerations

The search results lack specific data on temperature-induced decomposition. To fill this gap, you should:

e Consult Specialized Databases: Search for thermogravimetric analysis (TGA) data in chemical
safety databases or supplier technical data sheets.

¢ Conduct Controlled Testing: Perform small-scale stability tests by heating the compound to your
intended reaction temperatures for set durations and analyzing the outcome.

¢ Monitor Reactions Closely: Use techniques like TLC or in-situ spectroscopy to detect the formation
of decomposition products during your experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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